4-Ethyl-2-pyrrolidinone
Overview
Description
4-Ethyl-2-pyrrolidinone is a chemical compound that is part of the pyrrolidine family, which is a class of organic compounds containing a five-membered lactam ring. The structure of 4-Ethyl-2-pyrrolidinone includes a pyrrolidinone ring with an ethyl group attached to the 4-position. This compound is relevant in the synthesis of various derivatives that have potential applications in medicinal chemistry and material science.
Synthesis Analysis
The synthesis of pyrrolidine derivatives can be achieved through various synthetic protocols. For instance, the Lewis acid-catalyzed reaction of arylvinylidenecyclopropanes with ethyl (arylimino)acetates can selectively produce pyrrolidine derivatives in moderate to good yields, influenced by the electronic nature of the substituents . Additionally, a three-component one-pot reaction involving aniline, diethyl acetylenedicarboxylate, and 4-anisaldehyde has been developed to synthesize highly substituted pyrrolidinone derivatives .
Molecular Structure Analysis
The molecular structure and spectroscopic properties of pyrrolidine derivatives can be characterized using various techniques such as NMR, UV-Vis, FT-IR, and Mass spectroscopy. Quantum chemical calculations using DFT and AIM theories can provide insights into the molecular interactions and stability of these compounds . Single-crystal X-ray diffraction analysis is also a powerful tool to confirm the structure of synthesized pyrrolidine derivatives , .
Chemical Reactions Analysis
Pyrrolidine derivatives can undergo a range of chemical reactions. For example, ethyl 2-methyl-2,3-butadienoate can participate in a [4 + 2] annulation with N-tosylimines to form highly functionalized tetrahydropyridines . Pyrrolidine-2,4-diones can be obtained by heating their 3-ethoxycarbonyl derivatives with water or nitromethane, and can further react to form various derivatives, including 3-acyltetramic acids ,10.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrrolidine derivatives can be influenced by their molecular structure. For instance, the presence of substituents such as hydroxy, methoxy, and phenyl groups can affect the compound's stability and reactivity. The formation of dimers in the solid state through intermolecular hydrogen bonding is a common feature observed in these compounds , . The binding energy of these interactions can be quantified using AIM calculations . Additionally, the local reactivity descriptors such as Fukui functions and electrophilicity indices can be used to determine the reactive sites within the molecule .
Scientific Research Applications
Synthesis of Functionalized Pyrrolidinones
Research has demonstrated efficient methods for synthesizing functionalized 2-pyrrolidinones, which are valuable in various chemical syntheses. For instance, Gao, Sun, and Yan (2013) described a method involving domino reactions with ethyl glyoxylate and acetylenedicarboxylate, showing high regioselectivity in the presence of benzoic acid as a catalyst (Gao, Sun, & Yan, 2013).
Role in Antibacterial Agents
Pyrrolidinones, including 4-Ethyl-2-pyrrolidinone derivatives, have been used as intermediates in preparing antibacterial agents. Schroeder et al. (1992) synthesized several stereoisomers of 3-(1-aminoethyl)pyrrolidines, serving as C7 side chains for quinolone antibacterials (Schroeder et al., 1992).
Antioxidant Activity
Nguyen et al. (2022) explored the antioxidant activity of derivatives of 2-pyrrolidinones. They synthesized polysubstituted 3-hydroxy-3-pyrroline-2-one derivatives and identified one compound as an effective HO˙ radical scavenger, comparable to conventional antioxidants (Nguyen et al., 2022).
Spectroscopy and Structure Analysis
Ruostesuo et al. (1988) studied the formation of charge transfer complexes of N-substituted 2-pyrrolidinones, including 1-ethyl-2-pyrrolidinone, with various halogens, providing insights into the spectroscopic properties and complex formation abilities of these compounds (Ruostesuo et al., 1988).
Use in DNA Fragment Synthesis
Hamamoto et al. (1989) discussed using 2-(4-Pyridyl)ethyl as a new protecting group in synthesizing deoxyribooligonucleotides by the phosphoramidite approach, highlighting the role of pyrrolidinone derivatives in nucleic acid chemistry (Hamamoto et al., 1989).
Radical Cyclization for Synthesizing Derivatives
Keusenkothen and Smith (1989) described using ethyl S-pyroglutamate, a pyrrolidinone derivative, in radical cyclizations to produce pyrrolizidin-2-one derivatives with high diastereoselectivity (Keusenkothen & Smith, 1989).
Safety And Hazards
Future Directions
Pyrrolidine derivatives, including 4-Ethyl-2-pyrrolidinone, are of great interest in drug discovery due to their diverse biological activities . They can serve as versatile scaffolds for the design of new compounds active against different infections and diseases . Therefore, these derivatives can be used for the future development of novel compounds with different biological profiles .
properties
IUPAC Name |
4-ethylpyrrolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO/c1-2-5-3-6(8)7-4-5/h5H,2-4H2,1H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBCUGJNJBOSHIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CC(=O)NC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70446299 | |
Record name | 4-Ethyl-2-pyrrolidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70446299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethyl-2-pyrrolidinone | |
CAS RN |
41819-75-4 | |
Record name | 4-Ethyl-2-pyrrolidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70446299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Ethyl-2-pyrrolidinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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